![molecular formula C6H18Cl2N2 B6189639 dimethyl[(2S)-2-(methylamino)propyl]amine dihydrochloride CAS No. 2648895-49-0](/img/no-structure.png)
dimethyl[(2S)-2-(methylamino)propyl]amine dihydrochloride
Description
Dimethyl[(2S)-2-(methylamino)propyl]amine dihydrochloride, also known as Dimethylaminopropylamine (DMAPA), is a diamine used in the preparation of some surfactants, such as cocamidopropyl betaine . This compound is an ingredient in many personal care products including soaps, shampoos, and cosmetics .
Synthesis Analysis
DMAPA is commonly produced commercially via the reaction between dimethylamine and acrylonitrile (a Michael reaction) to produce dimethylaminopropionitrile . A subsequent hydrogenation step yields DMAPA .Molecular Structure Analysis
The molecular formula of this compound is C6H17ClN2 . The molecular weight is 152.67 .Chemical Reactions Analysis
DMAPA is readily converted to the mustard dimethylaminopropyl-3-chloride, a powerful alkylating agent . It is also used in the selective N-monomethylation of primary amines and nitro compounds by using various methylating agents .Physical and Chemical Properties Analysis
DMAPA is a weakly basic, colorless liquid . It has a molar mass of 102.181 g·mol −1, a density of 812 mg mL −1, and a boiling point of 132.1 °C .Mechanism of Action
Safety and Hazards
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for dimethyl[(2S)-2-(methylamino)propyl]amine dihydrochloride involves the reaction of N-methylpropan-2-amine with formaldehyde and hydrogen chloride gas in the presence of a reducing agent to form the intermediate, N-methyl-N-(2-hydroxypropyl)propan-2-amine. This intermediate is then reacted with dimethylamine and hydrogen chloride gas to form the final product, dimethyl[(2S)-2-(methylamino)propyl]amine dihydrochloride.", "Starting Materials": [ "N-methylpropan-2-amine", "Formaldehyde", "Hydrogen chloride gas", "Reducing agent", "Dimethylamine" ], "Reaction": [ "Step 1: N-methylpropan-2-amine is reacted with formaldehyde and hydrogen chloride gas in the presence of a reducing agent to form N-methyl-N-(2-hydroxypropyl)propan-2-amine.", "Step 2: N-methyl-N-(2-hydroxypropyl)propan-2-amine is reacted with dimethylamine and hydrogen chloride gas to form dimethyl[(2S)-2-(methylamino)propyl]amine dihydrochloride." ] } | |
CAS No. |
2648895-49-0 |
Molecular Formula |
C6H18Cl2N2 |
Molecular Weight |
189.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
